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Introduction
Tylosin tartrate is a macrolide antibiotic, a tartrate salt of tylosin, which is a fermentation

product of Streptomyces fradiae[1][2][3]. Primarily utilized in veterinary medicine, it is effective

against a wide spectrum of Gram-positive bacteria and some Gram-negative organisms,

making it crucial for treating respiratory and gastrointestinal infections in livestock and poultry[1]

[3][4]. The tartrate salt form is specifically employed to enhance the aqueous solubility of the

parent compound, tylosin, which is a critical attribute for its formulation into oral solutions for

administration in drinking water or as injectable preparations[1][5].

Understanding the solubility profile of an active pharmaceutical ingredient (API) like tylosin

tartrate is fundamental to drug development. Solubility dictates the bioavailability, informs

formulation strategies, and impacts the overall therapeutic efficacy of the final drug product.

Low solubility can lead to unpredictable in vitro results, poor bioavailability, and underestimated

toxicity, posing significant hurdles in development[6][7]. This guide provides a comprehensive

technical overview of the solubility of tylosin tartrate in water and other common solvents, the

key factors influencing its solubility, and a detailed protocol for its experimental determination.
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The solubility of a compound is intrinsically linked to its physicochemical properties. For tylosin

tartrate, the key parameters are summarized below. The molecule's large, complex lactone ring

structure and the presence of multiple functional groups, combined with the properties of the

tartrate counterion, govern its interaction with various solvents[8][9].

Property Value Source(s)

Molecular Formula
C₅₀H₈₃NO₂₃ or C₄₆H₇₇NO₁₇ ·

C₄H₆O₆
[1][4][10]

Molecular Weight ~1066.18 g/mol [10][11][12]

Appearance
White to pale yellow

powder/granules
[1][4][12]

pKa 7.1 (for Tylosin base) [5]

pH (1% solution) 5.0–7.5 [1][11]

The tartrate salt form significantly improves water solubility compared to the tylosin base, which

is only slightly soluble in water[5]. The pH of a 1% solution, ranging from 5.0 to 7.2, indicates

that aqueous solutions will be slightly acidic to neutral, a range where the compound

demonstrates good stability[11][13].

Quantitative and Qualitative Solubility Profile
Tylosin tartrate exhibits a wide range of solubilities across different solvents, a critical

consideration for formulation, extraction, and analytical method development. The data

compiled from various authoritative sources is summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://sitem.herts.ac.uk/aeru/vsdb/Reports/3734.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7708088.htm
https://amarischemicalsolutions.com/product/tylosin-tartrate/
https://www.fengchengroup.com/vet-api-and-premix/veterinary-antibiotics/tylosin-tartrate-granular-or-powder-cas-1405.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tylosin-Tartrate
https://pubchem.ncbi.nlm.nih.gov/compound/Tylosin-Tartrate
https://molekula.com/catalog/74610-55-2/12004989-tylosin-tartrate?locale=en
https://www.usbio.net/biochemicals/257396/tylosin-tartrate
https://amarischemicalsolutions.com/product/tylosin-tartrate/
https://www.fengchengroup.com/vet-api-and-premix/veterinary-antibiotics/tylosin-tartrate-granular-or-powder-cas-1405.html
https://www.usbio.net/biochemicals/257396/tylosin-tartrate
https://www.veterinaryworld.org/Vol.3/January/Preparation%20and%20evaluation%20of%20veterinary%2020%25%20injectable%20solution%20of%20tylosin.pdf
https://amarischemicalsolutions.com/product/tylosin-tartrate/
https://molekula.com/catalog/74610-55-2/12004989-tylosin-tartrate?locale=en
https://www.veterinaryworld.org/Vol.3/January/Preparation%20and%20evaluation%20of%20veterinary%2020%25%20injectable%20solution%20of%20tylosin.pdf
https://molekula.com/catalog/74610-55-2/12004989-tylosin-tartrate?locale=en
https://www.hchengbio.com/blog/what-is-the-ph-range-for-the-stability-of-tylvalosin-tylosin-powder-1385852.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16368602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Qualitative
Description

Quantitative Value
(mg/mL)

Source(s)

Water
Freely soluble / Highly

soluble

≥ 100 / 200 / 5000 (as

base)

[1][2][8][11][14][15][16]

[17]

Methanol
Soluble / Slightly

Soluble
- [4][12][18]

Ethanol
Slightly soluble /

Soluble
~30 / 300 [4][14][16][19]

Dimethyl Sulfoxide

(DMSO)
Soluble ≥ 36.85 / ≥ 100 / 300 [2][16][19][20]

Methylene Chloride Freely soluble - [11][14]

Chloroform
Freely soluble /

Slightly Soluble
- [4][12][18]

Dimethylformamide

(DMF)
Soluble ~30 [19]

Propylene Glycol Soluble - [5]

Ether Insoluble - [18]

Phosphate Buffered

Saline (PBS, pH 7.2)
Slightly soluble - [19]

Causality Insight: The high solubility in water is a direct consequence of its salt form. The

tartaric acid component provides ionizable carboxylic acid and hydroxyl groups, which readily

form hydrogen bonds with water. In contrast, its solubility in less polar organic solvents like

ether is poor. Its solubility in alcohols like methanol and ethanol is moderate, reflecting the

balance between the polar tartrate moiety and the large, relatively less polar macrolide

structure of tylosin. Solvents like DMSO and DMF are excellent solubilizing agents due to their

high polarity and ability to disrupt intermolecular forces in the solid crystal lattice.
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The solubility of tylosin tartrate is not a static property but is dynamically influenced by

environmental conditions, primarily pH and temperature.

Effect of pH
The pH of the medium is a critical determinant of tylosin tartrate's stability and solubility. The

molecule is most stable in a pH range of approximately 5 to 7[13]. It is reported to be unstable

in acidic environments[15]. However, another study indicates maximum stability around pH 3.5

and 9.0, corresponding to its salt and non-dissociated forms, respectively, with significant

inactivation outside this range[21]. This highlights the need for careful pH control in

formulations. For oral administration via drinking water, maintaining the pH within the optimal 5-

7 range is crucial to prevent degradation and ensure the drug remains in solution[13].

Effect of Temperature
Temperature also plays a significant role. For solutions of tylosin tartrate in alcohol mixtures

(methanol combined with ethanol, 1-propanol, or 2-propanol), solubility has been shown to

increase with rising temperature[22]. This endothermic dissolution process is common for many

organic solids. This behavior is crucial for manufacturing processes, where temperature can be

modulated to increase dissolution rates or achieve higher concentrations. Conversely, for the

tylosin base in pure water, solubility has been observed to decrease with increasing

temperature, indicating an exothermic dissolution process[23]. This underscores the

importance of characterizing the specific salt form being used.

Logical Relationship of Factors Influencing Solubility
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Caption: Factors like pH, temperature, and solvent properties dictate the physicochemical state

of tylosin tartrate, which in turn governs its observed solubility.

Experimental Protocol: Thermodynamic Solubility
Determination via the Shake-Flask Method
The shake-flask method is the gold-standard technique for determining thermodynamic (or

equilibrium) solubility[24]. It measures the concentration of a saturated solution that is in

equilibrium with an excess of the solid drug. The protocol described below is a self-validating

system designed for accuracy and reproducibility.

Experimental Workflow Diagram
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Start

1. Preparation
- Weigh excess Tylosin Tartrate

- Add to vial with known solvent volume

2. Equilibration
- Seal vials

- Agitate in temperature-controlled shaker
(e.g., 24-72h at 25°C)

Ensure saturation

3. Phase Separation
- Centrifuge or filter (e.g., 0.22 µm PTFE) 

to remove undissolved solid

Reach thermodynamic equilibrium

4. Analysis of Supernatant
- Prepare serial dilutions

- Quantify concentration via HPLC or UV-Vis

Isolate saturated solution

5. Calculation
- Determine concentration (mg/mL)

from calibration curve

End

Click to download full resolution via product page
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drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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